BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures for NBD-14189: A
General Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: NBD-14189
Cat. No.: B12425136
Get Quote
\ J

Disclaimer: This document provides general guidance for the disposal of a research-grade
chemical. A specific Safety Data Sheet (SDS) for NBD-14189 was not found in publicly
available resources. Researchers, scientists, and drug development professionals must obtain
the official SDS from their chemical supplier for complete and accurate safety and disposal
information before handling or disposing of this compound. The information below is intended
to supplement, not replace, the manufacturer's SDS.

Immediate Safety and Logistical Information

As a novel research chemical, NBD-14189 requires careful handling and disposal in
accordance with laboratory safety protocols and local, state, and federal regulations. The
primary source for this information is the Safety Data Sheet (SDS) provided by the
manufacturer.

Key Steps for Safe Disposal:

o Consult the Safety Data Sheet (SDS): Before beginning any work, locate and thoroughly
read the SDS for NBD-14189. Pay close attention to Sections 7 (Handling and Storage), 8
(Exposure Controls/Personal Protection), and 13 (Disposal Considerations).[1][2][3]
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e Characterize the Waste: The waste stream containing NBD-14189 must be properly
identified. This includes the compound itself, any solvents used, and any contaminated
materials (e.g., gloves, pipette tips, vials).

e Segregate the Waste: Do not mix chemical waste streams.[4][5] NBD-14189 waste should
be collected in a dedicated, properly labeled, and compatible waste container. For example,
halogenated and non-halogenated solvent wastes are often collected separately.[4]

o Proper Labeling: The waste container must be clearly labeled with its contents, including the
full chemical name "NBD-14189" (avoiding abbreviations), concentration, and any other
components in the mixture.[1] The label should also include the appropriate hazard
pictograms as specified in the SDS.

o Storage of Waste: Store the sealed waste container in a designated, well-ventilated, and
secure area, away from incompatible materials, until it is collected for disposal.[1]

o Arrange for Professional Disposal: Chemical waste must be disposed of through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal company.[1] Never dispose of chemical waste down the drain unless explicitly
permitted by your institution and local regulations for specific, neutralized aqueous wastes.[4]

[6]
Understanding the Safety Data Sheet (SDS) for NBD-
14189

Once obtained, the SDS will provide critical safety and disposal information. The table below
summarizes the key sections to consult.
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SDS Section

Type of Information

Relevance to Disposal

Section 2: Hazard(s)

Identification

GHS Hazard Classification,
Signal Word, Hazard

Statements, Pictograms

Informs the necessary
personal protective equipment
(PPE) and handling

precautions during disposal.

Section 7: Handling and

Storage

Precautions for safe handling,

conditions for safe storage,

including any incompatibilities.

[3]

Provides guidance on how to
safely manage the chemical
waste and what materials to

avoid mixing it with.

Section 8: Exposure
Controls/PPE

Permissible exposure limits
(PELSs), appropriate
engineering controls, and
required PPE (gloves, eye

protection, etc.).[3]

Specifies the minimum PPE
required to be worn when
handling the waste container

and preparing it for disposal.

Section 13: Disposal

Considerations

Guidance on proper disposal
practices, recycling, or
reclamation of the chemical
and its container.[2][7][8][9]

This is the primary section

detailing the recommended
disposal methods and any

specific regulatory

requirements.[7][8]

No quantitative data for the disposal of NBD-14189 was found in the available search results.

This information should be provided in the manufacturer's SDS.

Experimental Protocols

No specific experimental protocols for the disposal of NBD-14189 were found. Disposal

procedures are determined by the chemical's properties as outlined in the SDS and are subject

to institutional and regulatory requirements.

Visualizing Procedural Workflows

The following diagrams illustrate the general workflow for chemical disposal and the known

mechanism of action for NBD-14189.
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Caption: General workflow for the safe disposal of laboratory chemical waste.
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Caption: NBD-14189 dual mechanism of action, inhibiting HIV-1 entry and replication.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12425136/docs?utm_src=pdf-body-img#proper-disposal-procedures-for-nbd-14189-a-general-guide
https://www.benchchem.com/product/b12425136/docs?utm_src=pdf-body#proper-disposal-procedures-for-nbd-14189-a-general-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC9611370/
https://pubmed.ncbi.nlm.nih.gov/36298823/
https://www.benchchem.com/product/b12425136?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425136?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

References

¢ 1. blog.idrenvironmental.com [blog.idrenvironmental.com]
e 2. Safety Data Sheets (SDS) Explained [blink.ucsd.edu]
¢ 3. danielstraining.com [danielstraining.com]

¢ 4. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

e 5. essex.ac.uk [essex.ac.uk]

¢ 6. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]

e 7. Section 13 of the SDS — Disposal considerations [sds-create.pl]

¢ 8. thechemicalsafetyassociation.org [thechemicalsafetyassociation.org]
e 9. chemtekinc.com [chemtekinc.com]

e 10. Comparative Pharmacokinetics of a Dual Inhibitor of HIV-1, NBD-14189, in Rats and
Dogs with a Proof-of-Concept Evaluation of Antiviral Potency in SCID-hu Mouse Model -
PMC [pmc.ncbi.nlm.nih.gov]

e 11. Comparative Pharmacokinetics of a Dual Inhibitor of HIV-1, NBD-14189, in Rats and
Dogs with a Proof-of-Concept Evaluation of Antiviral Potency in SCID-hu Mouse Model -
PubMed [pubmed.nchbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Proper Disposal Procedures for NBD-14189: A General
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12425136/docs#proper-disposal-procedures-for-nbd-
14189-a-general-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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